![molecular formula C20H14ClN5O4 B3535206 N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide](/img/structure/B3535206.png)
N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide
Overview
Description
N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide, also known as CMNB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide is not fully understood. However, it is believed that this compound acts by binding to metal ions and producing a fluorescent signal. In photodynamic therapy, this compound is activated by light, which leads to the production of reactive oxygen species that can damage cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is well tolerated by cells. It has been shown to be effective in detecting metal ions in cells and tissues. In photodynamic therapy, this compound has been shown to be effective in killing cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide in lab experiments is its high sensitivity and selectivity for metal ion detection. It is also relatively easy to synthesize and can be used in a variety of experimental setups. However, one limitation of using this compound is its potential for photobleaching, which can lead to a decrease in fluorescence signal over time.
Future Directions
There are several future directions for the study of N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide. One potential application is in the development of new fluorescent probes for the detection of metal ions in living cells. Another potential application is in the development of new photosensitizing agents for photodynamic therapy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other scientific fields.
Scientific Research Applications
N-(6-chloro-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-methoxy-3-nitrobenzamide has been extensively studied for its potential applications in various scientific fields. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been used as a photosensitizer for photodynamic therapy, a technique used to treat cancer by using light to activate a photosensitizing agent that produces reactive oxygen species, which can kill cancer cells.
Properties
IUPAC Name |
N-(6-chloro-2-phenylbenzotriazol-5-yl)-4-methoxy-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClN5O4/c1-30-19-8-7-12(9-18(19)26(28)29)20(27)22-15-11-17-16(10-14(15)21)23-25(24-17)13-5-3-2-4-6-13/h2-11H,1H3,(H,22,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAVPCHYEAQABIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2Cl)C4=CC=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClN5O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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